Cas no 1045826-92-3 (1-(3,5-Dimethyl-1H-pyrazol-4-yl)acetone)

1-(3,5-Dimethyl-1H-pyrazol-4-yl)acetone structure
1045826-92-3 structure
Product Name:1-(3,5-Dimethyl-1H-pyrazol-4-yl)acetone
CAS No:1045826-92-3
MF:C8H12N2O
MW:152.193681716919
MDL:MFCD08445346
CID:3103527
PubChem ID:16762491
Update Time:2025-04-21

1-(3,5-Dimethyl-1H-pyrazol-4-yl)acetone Chemical and Physical Properties

Names and Identifiers

    • 1-(3,5-Dimethyl-1H-pyrazol-4-yl)-propan-2-one
    • CHEMBRDG-BB 4019232
    • 1-(3,5-DIMETHYL-1H-PYRAZOL-4-YL)ACETONE
    • 1-(3,5-dimethyl-1H-pyrazol-4-yl)propan-2-one
    • 008595
    • ZERO
    • CS-0315302
    • SCHEMBL16892246
    • AKOS005174398
    • 1045826-92-3
    • MFCD08445346
    • BS-39583
    • STK786610
    • NCGC00339682-01
    • AB01333070-02
    • ZERO/008595
    • 1-(3,5-Dimethyl-1H-pyrazol-4-yl)acetone
    • MDL: MFCD08445346
    • Inchi: 1S/C8H12N2O/c1-5(11)4-8-6(2)9-10-7(8)3/h4H2,1-3H3,(H,9,10)
    • InChI Key: RLNUZSMCJBZMAT-UHFFFAOYSA-N
    • SMILES: O=C(C)CC1C(C)=NNC=1C

Computed Properties

  • Exact Mass: 152.094963011Da
  • Monoisotopic Mass: 152.094963011Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 45.8Ų

1-(3,5-Dimethyl-1H-pyrazol-4-yl)acetone Security Information

  • HazardClass:IRRITANT

1-(3,5-Dimethyl-1H-pyrazol-4-yl)acetone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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1045826-92-3 97%
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eNovation Chemicals LLC
Y1267184-5g
1-(3,5-dimethyl-1H-pyrazol-4-yl)acetone
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abcr
AB217475-1 g
1-(3,5-Dimethyl-1H-pyrazol-4-yl)acetone; 95%
1045826-92-3
1 g
€137.20 2023-07-20
abcr
AB217475-5 g
1-(3,5-Dimethyl-1H-pyrazol-4-yl)acetone; 95%
1045826-92-3
5 g
€381.90 2023-07-20
abcr
AB217475-1g
1-(3,5-Dimethyl-1H-pyrazol-4-yl)acetone, 95%; .
1045826-92-3 95%
1g
€137.20 2025-04-22
abcr
AB217475-5g
1-(3,5-Dimethyl-1H-pyrazol-4-yl)acetone, 95%; .
1045826-92-3 95%
5g
€381.90 2025-04-22
1PlusChem
1P00J21V-1g
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